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Abstract

Tripeptide-3, predominantly recognized in its copper-bound form GHK-Cu (Glycyl-L-Histidyl-L-
Lysine), is a naturally occurring peptide with a significant role in tissue regeneration and wound
healing. A critical aspect of these reparative processes is the formation of new blood vessels, a
process known as angiogenesis. This technical guide provides an in-depth analysis of the role
of Tripeptide-3 in angiogenesis, detailing its molecular mechanisms, effects on endothelial
cells, and the signaling pathways it modulates. The guide summarizes key quantitative data
from in vitro and in vivo studies, offers detailed experimental protocols for assessing its
angiogenic activity, and visualizes complex biological processes and workflows through
diagrams. This document is intended to serve as a comprehensive resource for researchers,
scientists, and professionals involved in drug development and regenerative medicine.

Introduction

Angiogenesis is a complex physiological process involving the growth of new blood vessels
from pre-existing ones. It is fundamental in development, reproduction, and wound repair.
However, it is also a hallmark of several pathological conditions, including tumor growth and
metastasis. The modulation of angiogenesis, therefore, presents a key therapeutic target for a
range of diseases.
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Tripeptide-3, and specifically its copper complex GHK-Cu, has emerged as a significant
modulator of angiogenesis.[1][2][3][4][5] Naturally found in human plasma, its concentration
decreases with age, which correlates with a decline in regenerative capacity.[1][3] GHK-Cu's
pro-angiogenic effects are attributed to its ability to stimulate the expression of key growth
factors, promote the proliferation and migration of endothelial cells, and modulate the activity of
matrix metalloproteinases (MMPs).[1][6][7] This guide will explore the multifaceted role of
Tripeptide-3 in angiogenesis, providing the technical details necessary for its study and
potential therapeutic application. Another tripeptide, AHK-Cu (Alanine-Histidine-Lysine), also
exhibits pro-angiogenic properties, primarily through the upregulation of Vascular Endothelial
Growth Factor (VEGF).[2][3][6][8][9]

Molecular Mechanism of Tripeptide-3 in
Angiogenesis

The pro-angiogenic activity of GHK-Cu is multifaceted, involving direct and indirect actions on
endothelial cells and the extracellular matrix (ECM).

Stimulation of Angiogenic Growth Factors

GHK-Cu has been shown to upregulate the expression of key pro-angiogenic growth factors,
including Vascular Endothelial Growth Factor (VEGF) and basic Fibroblast Growth Factor
(bFGF or FGF-2).[1][7][10][11] These growth factors are potent mitogens and chemoattractants
for endothelial cells, initiating the cascade of events leading to new vessel formation. At a
concentration of 1nM, GHK-Cu has been observed to increase the expression of both VEGF
and bFGF in human dermal fibroblasts.[1][10]

Modulation of Extracellular Matrix Remodeling

Angiogenesis requires the degradation of the existing basement membrane and ECM to allow
for endothelial cell migration and invasion. GHK-Cu modulates the activity of matrix
metalloproteinases (MMPs) and their inhibitors (TIMPSs), which are crucial for this remodeling
process.[6][7][12][13] It has been shown to stimulate the expression of MMP-2, an enzyme that
degrades type IV collagen, a major component of the basement membrane.[12]

Direct Effects on Endothelial Cells
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GHK-Cu directly stimulates the proliferation and migration of endothelial cells, which are
fundamental steps in angiogenesis.[2] It also promotes the formation of capillary-like structures,
as observed in in vitro tube formation assays.[14]

Quantitative Data on the Angiogenic Effects of
Tripeptide-3

The following tables summarize the quantitative data from key in vitro and in vivo studies on the
effects of GHK-Cu on angiogenesis.

Table 1: In Vitro Effects of GHK-Cu on Angiogenesis

Parameter GHK-Cu L
Cell Type . Result Citation(s)
Measured Concentration
VEGF Human Dermal Increased
: . 1nM . [1][10]
Expression Fibroblasts expression
bFGF (FGF-2) Human Dermal Increased
: : 1nM : [1][10][11]
Expression Fibroblasts expression
] 60-90% increase
Endothelial Cell
] HUVECs 0.1-1 uM compared to [14]
Tube Formation
control
HUVEC N Increased
) ) HUVECs Not specified ] ) [1][10]
Proliferation proliferation
) - 3.4-fold increase
FGF-2 Secretion =~ HUVECs Not specified ) . [15]
in secretion
Intracellular B )
HUVECs Not specified 3.6-fold increase  [15]
FGF-2 Levels
) - 3.3-fold increase
VEGF Secretion HUVECs Not specified ] ] [15]
in secretion
MMP-2 ] - Increased
) Fibroblasts Not specified ) [12]
Expression expression
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Table 2: In Vivo Effects of GHK-Cu on Angiogenesis

. GHK-Cu o
Animal Model Assay Result Citation(s)
Treatment
] Ear Wound Topical Increased blood
Rabbit _ o _ [12]
Healing application vessel formation
) ) Improved healing
Ischemic Topical
Rat o and [12]
Wounds application ) ]
angiogenesis
Chorioallantoic 40-60% increase
Chick Embryo Membrane Not specified in vascular [14]
(CAM) Assay density
] ) 30-50% increase
Full-thickness Topical )
Rat ] o in wound bed [14]
skin wounds application

capillary density

Signaling Pathways

GHK-Cu modulates several signaling pathways to exert its pro-angiogenic effects. The primary
pathways involve the upregulation of VEGF and bFGF, which then bind to their respective
receptors (VEGFR and FGFR) on endothelial cells. This binding triggers downstream signaling
cascades, including the MAPK/ERK and PI3K/Akt pathways, leading to endothelial cell
proliferation, migration, and survival. GHK-Cu also influences the TGF-[3 signaling pathway,
which plays a complex role in angiogenesis and tissue remodeling.[13][14][16]
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Coat 96-well plate

with Matrigel
Harvest and resuspend
HUVECs

Incubate at 37°C
(30-60 min)
Prepare GHK-Cu
and control solutions

Seed HUVECSs onto
Matrigel-coated plate

Add GHK-Cu or
control to wells

Incubate at 37°C
(4-18 hours)

[Stain with Calcein AI\D

Image tube formation

Quantify tube length,
junctions, and loops
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Incubate fertilized eggs
(3 days)

'

Create window in eggshell
to expose CAM

Incubate until Prepare sterile discs with
embryonic day 10 GHK-Cu or control

Place discs on CAM

Seal window and incubate
(48-72 hours)

Examine CAM under
stereomicroscope

Capture images of
vascularization

Quantify new blood vessel
growth or vascular density

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. The potential of GHK as an anti-aging peptide - PMC [pmc.ncbi.nlm.nih.gov]
. biotechpeptides.com [biotechpeptides.com]

. republicworld.com [republicworld.com]

. peptidesciences.com [peptidesciences.com]

. benchchem.com [benchchem.com]

. canadapeptide.com [canadapeptide.com]

. peptideslabuk.com [peptideslabuk.com]

. What Are The Benefits of AHK-Cu Peptide for Skin - KNOWLEDGE [bolinherb.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. corepeptides.com [corepeptides.com]
e 10. researchgate.net [researchgate.net]
e 11. mdpi.com [mdpi.com]

e 12. GHK Peptide as a Natural Modulator of Multiple Cellular Pathways in Skin Regeneration
- PMC [pmc.ncbi.nlm.nih.gov]

e 13. mdpi.com [mdpi.com]
e 14. deltapeptides.com [deltapeptides.com]
e 15. repository.bilkent.edu.tr [repository.bilkent.edu.tr]

e 16. The Human Tripeptide GHK-Cu in Prevention of Oxidative Stress and Degenerative
Conditions of Aging: Implications for Cognitive Health - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [The Role of Tripeptide-3 (GHK-Cu) in Angiogenesis: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575523#the-role-of-tripeptide-3-in-angiogenesis]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1575523?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8789089/
https://biotechpeptides.com/2022/02/23/copper-peptide-ahk-cu-and-hair-follicle-regeneration/
https://www.republicworld.com/initiatives/ahk-cu-peptide-and-studies-in-hair-growth-articleshow
https://www.peptidesciences.com/peptide-research/what-is-ghk-cu-and-how
https://www.benchchem.com/pdf/The_Role_of_GHK_Cu_as_a_Signaling_Molecule_in_Wound_Healing_A_Technical_Guide.pdf
https://canadapeptide.com/therapeutic-potential-of-the-ahk-cu-peptide-a-targeted-approach-to-hair-regrowth-dermal-regeneration-and-anti-apoptotic-therapy/
https://peptideslabuk.com/how-does-ghk-cu-work-in-cellular-regeneration-studies/?v=0b3b97fa6688
https://www.bolinherb.com/info/discover-the-skin-benefits-of-ahk-cu-peptide-103024143.html
https://www.corepeptides.com/peptides/ahk-cu-topical-200mg/
https://www.researchgate.net/publication/349004521_Enhanced_angiogenic_effects_of_RGD_GHK_peptides_and_copper_II_compositions_in_synthetic_cryogel_ECM_model
https://www.mdpi.com/2079-9284/2/3/236
https://pmc.ncbi.nlm.nih.gov/articles/PMC4508379/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4508379/
https://www.mdpi.com/1422-0067/19/7/1987?utm_campaign=DSL_hanacure-review
https://deltapeptides.com/ghk-cu
https://repository.bilkent.edu.tr/server/api/core/bitstreams/0db0171c-16f1-47f4-98c3-0609cc2ea78b/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC3359723/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3359723/
https://www.benchchem.com/product/b1575523#the-role-of-tripeptide-3-in-angiogenesis
https://www.benchchem.com/product/b1575523#the-role-of-tripeptide-3-in-angiogenesis
https://www.benchchem.com/product/b1575523#the-role-of-tripeptide-3-in-angiogenesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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